Cas no 82318-19-2 (L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI))

L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) structure
82318-19-2 structure
Product name:L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
CAS No:82318-19-2
MF:C31H44N2O7S
MW:588.75526
CID:730221
PubChem ID:294618

L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
    • NSC-163452
    • NSC163452
    • 82318-19-2
    • Inchi: InChI=1S/C31H44N2O7S/c1-5-8-9-10-11-12-23-33(41(37,38)27-19-13-24(4)14-20-27)26-17-15-25(16-18-26)30(35)32-28(31(36)40-7-3)21-22-29(34)39-6-2/h13-20,28H,5-12,21-23H2,1-4H3,(H,32,35)
    • InChI Key: XWBJRJFMCJWWOB-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN(C1=CC=C(C=C1)C(=O)NC(CCC(=O)OCC)C(=O)OCC)S(=O)(=O)C2=CC=C(C=C2)C

Computed Properties

  • Exact Mass: 588.286922
  • Monoisotopic Mass: 588.286922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 20
  • Complexity: 889
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 128

Experimental Properties

  • Density: 1.157
  • Refractive Index: 1.54
  • PSA: 127.46000
  • LogP: 7.02730

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